Cas no 2172256-78-7 (6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione)

• Product Name: 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione
• CAS No: 2172256-78-7
• MF: C₁₅H₁₇N₃O₃
• MW: 287.3138
• CID: 4761081
• PubChem ID: 146673950
• Update Time: 2026-02-26

6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,​3-​d]​pyrimidine-​2,​7(1H,​8H)​-​dione, 6-​acetyl-​8-​cyclopentyl-​5-​methyl-
• HWX4G49JE4
• 6-Acetyl-8-cyclopentyl-5-methyl-1H-pyrido[2,3-d]pyrimidine-2,7-dione
• Pyrido(2,3-d)pyrimidine-2,7(1H,8H)-dione, 6-acetyl-8-cyclopentyl-5-methyl-
• Unii-hwx4G49JE4
• 6-Acetyl-8-cyclopentyl-2-hydroxy-5-methylpyrido[2,3-d]pyrimidin-7(8H)-one (Palbociclib Impurity)
• 6-?Acetyl-?8-?cyclopentyl-?5-?methylpyrido[2,?3-?d]?pyrimidine-?2,?7(1H,?8H)?-?dione
• 6-Acetyl-8-cyclopentyl-5-methylpyrido[2,3-d]pyrimidine-2,7(3H,8H)-dione
• 6-Acetyl-8-cyclopentyl-5-methylpyrido[2,3-d]pyrimidine-2,7(1H,8H)-dione
• Palbociclib Impurity I
• 6-Acetyl-8-cyclopentyl-2-hydroxy-5-methylpyrido[2,3-d]pyrimidin-7(8H)-one
• F83296
• CS-0255338
• EN300-1425964
• 6-acetyl-8-cyclopentyl-5-methyl-2H,3H,7H,8H-pyrido[2,3-d]pyrimidine-2,7-dione
• Palbociclib Impurity;
• 2172256-78-7
• 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione

• Inchi： 1S/C15H17N3O3/c1-8-11-7-16-15(21)17-13(11)18(10-5-3-4-6-10)14(20)12(8)9(2)19/h7,10H,3-6H2,1-2H3,(H,16,17,21)
• InChI Key： LXLRGUPUCQJUCY-UHFFFAOYSA-N
• SMILES： O=C1C(C(C([H])([H])[H])=O)=C(C([H])([H])[H])C2C([H])=NC(N([H])C=2N1C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione

Introduction to 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione (CAS No. 2172256-78-7)

6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione, identified by its CAS number 2172256-78-7, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The structural features of this molecule, including its acetyl and cyclopentyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis of 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The presence of the pyrido[2,3-d]pyrimidine core suggests potential applications in the development of small-molecule inhibitors targeting various biological pathways. Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with greater accuracy.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, related pyrido[2,3-d]pyrimidines have been investigated for their roles in modulating enzyme activity and cellular signaling. The acetyl group at the 6-position and the cyclopentyl moiety at the 8-position may influence the compound's solubility, metabolic stability, and interaction with biological targets. These features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in interest regarding heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrido[2,3-d]pyrimidines have been particularly studied for their potential in treating diseases such as cancer, inflammation, and infectious disorders. The 5-methyl group in 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione may play a crucial role in fine-tuning its pharmacological properties by affecting electronic distribution and steric hindrance around the active site.

The dione moiety at the 2,7 positions introduces additional functional groups that can participate in hydrogen bonding or other non-covalent interactions with biological targets. This structural feature is often exploited in medicinal chemistry to enhance binding affinity and selectivity. Researchers have leveraged such scaffolds to develop novel inhibitors of kinases and other enzymes implicated in disease pathways.

Current research in this area focuses on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards. Advances in flow chemistry and biocatalysis have provided new tools for constructing complex heterocycles like 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione more efficiently. These innovations are critical for translating promising candidates into viable drug candidates.

The pharmacokinetic profile of this compound is another key area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to assess its suitability for clinical development. Computational models are increasingly used to predict these properties before experimental validation is undertaken.

One notable application of pyrido[2,3-d]pyrimidines is their role as scaffolds for antiviral agents. The structural framework allows for interactions with viral enzymes or receptors, making them attractive for designing treatments against RNA viruses. The specific substitutions on 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione may confer resistance profiles or target specificity that could be exploited clinically.

Another emerging area is the use of these compounds as probes for understanding fundamental biological processes. By developing derivatives with tagged groups or fluorescent labels, researchers can gain insights into enzyme mechanisms or protein-protein interactions relevant to human health.

The regulatory landscape also plays a significant role in advancing compounds like 6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione through clinical trials. Compliance with guidelines set by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously tested before human use. Collaborative efforts between academia and industry are essential for navigating these complex regulatory pathways efficiently.

In conclusion,6-Acetyl-8-cyclopentyl-5-methylpyrido2,3-dpyrimidine-2,7(1H,8H)-dione represents a fascinating molecule with potential therapeutic applications rooted in its unique structural features. Ongoing research continues to uncover new possibilities for its use in drug discovery efforts aimed at addressing unmet medical needs worldwide.